Cas no 1242906-47-3 (2-Propenoic acid, 2-methyl-, 3,5-bis[(2,2,2-trifluoroacetyl)oxy]tricyclo[3.3.1.13,7]dec-1-yl ester)
2-Propenoic acid, 2-methyl-, 3,5-bis[(2,2,2-trifluoroacetyl)oxy]tricyclo[3.3.1.13,7]dec-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-, 3,5-bis[(2,2,2-trifluoroacetyl)oxy]tricyclo[3.3.1.13,7]dec-1-yl ester
- [3,5-bis[(2,2,2-trifluoroacetyl)oxy]-1-adamantyl] 2-methylprop-2-enoate
- SCHEMBL12266114
- 1242906-47-3
- 3,5-di(trifluoroacetoxy)-1-adamantyl methacrylate
- G18704
- 5-(METHACRYLOYLOXY)ADAMANTANE-1,3-DIYL BIS(2,2,2-TRIFLUOROACETATE)
-
- Inchi: 1S/C18H18F6O6/c1-9(2)11(25)28-14-3-10-4-15(6-14,29-12(26)17(19,20)21)8-16(5-10,7-14)30-13(27)18(22,23)24/h10H,1,3-8H2,2H3
- InChI Key: SHZYBVNDMDVDTC-UHFFFAOYSA-N
- SMILES: C(OC12CC3(OC(C(F)(F)F)=O)CC(CC(OC(C(F)(F)F)=O)(C3)C1)C2)(=O)C(C)=C
Computed Properties
- Exact Mass: 444.10075726g/mol
- Monoisotopic Mass: 444.10075726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 78.9Ų
2-Propenoic acid, 2-methyl-, 3,5-bis[(2,2,2-trifluoroacetyl)oxy]tricyclo[3.3.1.13,7]dec-1-yl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR02AHO2-100mg |
[3,5-bis[(2,2,2-trifluoroacetyl)oxy]-1-adamantyl] 2-methylprop-2-enoate |
1242906-47-3 | 97% | 100mg |
$47.00 | 2023-12-16 | |
| Aaron | AR02AHO2-250mg |
[3,5-bis[(2,2,2-trifluoroacetyl)oxy]-1-adamantyl] 2-methylprop-2-enoate |
1242906-47-3 | 97% | 250mg |
$78.00 | 2023-12-16 | |
| Aaron | AR02AHO2-10g |
[3,5-bis[(2,2,2-trifluoroacetyl)oxy]-1-adamantyl] 2-methylprop-2-enoate |
1242906-47-3 | 97% | 10g |
$977.00 | 2023-12-16 |
2-Propenoic acid, 2-methyl-, 3,5-bis[(2,2,2-trifluoroacetyl)oxy]tricyclo[3.3.1.13,7]dec-1-yl ester Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-Propenoic acid, 2-methyl-, 3,5-bis[(2,2,2-trifluoroacetyl)oxy]tricyclo[3.3.1.13,7]dec-1-yl ester
Introduction to CAS No. 1242906-47-3: 2-Propenoic Acid, 2-Methyl-, 3,5-Bis[(2,2,2-Trifluoroacetyl)Oxy]Tricyclo[3.3.1.1³,⁷]Dec-1-Yl Ester
The compound with CAS No. 1242906-47-3, commonly referred to as 2-propenoic acid, 2-methyl-, 3,5-bis[(2,2,2-trifluoroacetyl)oxy]tricyclo[3.3.1.1³,⁷]dec-1-yl ester, is a highly specialized organic compound with a complex structure and diverse applications in the chemical and pharmaceutical industries. This compound is characterized by its unique tricyclic framework and the presence of trifluoroacetyl groups, which contribute to its stability and reactivity in various chemical reactions.
Recent studies have highlighted the potential of this compound in the development of advanced materials and biologically active molecules. Its tricyclic structure provides a rigid framework that can be utilized in the design of novel drugs and agrochemicals. The trifluoroacetyl groups attached to the molecule enhance its lipophilicity and bioavailability, making it an attractive candidate for drug delivery systems.
In terms of synthesis, this compound is typically derived from a multi-step process involving the reaction of trifluoroacetic anhydride with a tricyclic alcohol derivative. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Researchers have explored various catalytic systems to improve the efficiency of this synthesis pathway, including the use of transition metal catalysts and phase-transfer agents.
The application of CAS No. 1242906-47-3 in the pharmaceutical industry is particularly promising due to its ability to act as a prodrug or a drug delivery vehicle. Its ester functionality allows for controlled release mechanisms when incorporated into polymeric matrices or nanoparticles. Recent advancements in nanotechnology have enabled the use of this compound in targeted drug delivery systems, enhancing therapeutic efficacy while minimizing side effects.
Beyond pharmaceutical applications, this compound has also found utility in agrochemicals and specialty chemicals. Its trifluoroacetyl groups confer resistance to enzymatic degradation, making it suitable for use in pesticides and herbicides that require long-lasting activity in field conditions.
In conclusion, CAS No. 1242906-47-3 represents a significant advancement in organic chemistry with its versatile structure and wide-ranging applications. Ongoing research continues to uncover new potential uses for this compound, solidifying its position as a key player in modern chemical innovation.
1242906-47-3 (2-Propenoic acid, 2-methyl-, 3,5-bis[(2,2,2-trifluoroacetyl)oxy]tricyclo[3.3.1.13,7]dec-1-yl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)